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Compound of Interest

Compound Name: Moxidectin-d3

Cat. No.: B15622884

An In-Depth Technical Guide to Moxidectin-d3

Introduction

Moxidectin-d3 is the deuterated form of Moxidectin, a second-generation macrocyclic lactone
anthelmintic.[1] Moxidectin itself is a potent, broad-spectrum endectocide effective against a
wide range of internal and external parasites, including nematodes and insects.[1][2] Derived
from the fermentation of Streptomyces cyanogriseus, Moxidectin is a semi-synthetic derivative
of nemadectin.[3][4][5][6] Due to its isotopic labeling, Moxidectin-d3 serves as an ideal internal
standard for the quantification of Moxidectin in various biological matrices using mass
spectrometry-based assays.[7][8] This guide provides a detailed overview of its chemical
structure, properties, and applications for researchers and drug development professionals.

Chemical Structure and Properties

Moxidectin-d3 shares the core structure of Moxidectin, a 16-membered pentacyclic lactone of
the milbemycin class.[2][3] The key distinction is the presence of three deuterium atoms on the
methoxime moiety at the C23 position, which provides a distinct mass difference for isotopic
dilution analysis.[7][9]

Image of Moxidectin-d3 Structure: (A 2D chemical structure diagram of Moxidectin-d3 would
be placed here in a full whitepaper. The structure can be visualized from the SMILES string
provided in the table below.)

Physicochemical and Spectroscopic Data
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The key quantitative properties of Moxidectin-d3 are summarized in the table below for easy

reference.
Property Value Reference
Molecular Formula C37H50D3NOs [7119]
Formula Weight 642.8 g/mol [7119]

Synonyms

CL-301423-d3

[7]

Physical State

Solid

[7]

Isotopic Purity

>99% deuterated forms (di-ds)

[7]

Soluble in Chloroform,

Solubilit 7

Y Methanol 7l
Storage Temperature -20°C [7119]
Unlabeled CAS Number 113507-06-5 [9]

Canonical SMILES

O=C([C@@]1(H)[C@@]2(O)
[C@@]3([H])--INVALID-LINK--
C(C)=C1)O[C@@]4([H])C--
INVALID-LINK-
-/C=C/C=C2\CO3">C@([H])O[
C@]5(0O--INVALID-LINK----
INVALID-LINK-
-/C(C5)=N\OC([2H])([2H])
[2H])C4

[7]

InChl Key

YZBLFMPOMVTDJY-
IWISJQJISSA-N

[7]

Mechanism of Action (Moxidectin)

As an isotopologue, Moxidectin-d3 is expected to have the same biological mechanism of

action as Moxidectin. The primary antiparasitic effect is achieved through potent modulation of

invertebrate-specific neurotransmitter receptors.
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Moxidectin selectively binds to glutamate-gated chloride ion channels (GIluCl) and gamma-
aminobutyric acid (GABA) receptors, which are critical to nerve and muscle cell function in
parasites like nematodes.[1][2][10][11] This binding action increases the permeability of the cell
membrane to chloride ions, leading to a significant influx.[2][10] The resulting hyperpolarization
of the neuronal or muscular cells disrupts neurotransmission, causing flaccid paralysis and
ultimately the death of the parasite.[2][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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